2,4,4-trimethyl-N,N-bis(naphthalen-2-ylsulfanylmethyl)pentan-2-amine

• CAS No.: 28926-16-1
• Molecular Formula: C30H35NS2
• Molecular Weight: 473.7 g/mol
• IUPAC Name: 2,4,4-trimethyl-N,N-bis(naphthalen-2-ylsulfanylmethyl)pentan-2-amine
• InChI: InChI=1S/C30H35NS2/c1-29(2,3)20-30(4,5)31(21-32-27-16-14-23-10-6-8-12-25(23)18-27)22-33-28-17-15-24-11-7-9-13-26(24)19-28/h6-19H,20-22H2,1-5H3
• InChI Key: TZVNBUXJQDEVLJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CC(C)(C)N(CSC1=CC2=CC=CC=C2C=C1)CSC3=CC4=CC=CC=C4C=C3

Description

2,4,4-trimethyl-N,N-bis(naphthalen-2-ylsulfanylmethyl)pentan-2-amine is a complex organic compound characterized by its unique structure, which includes naphthalene and sulfanyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,4,4-trimethyl-N,N-bis(naphthalen-2-ylsulfanylmethyl)pentan-2-amine typically involves multiple steps, starting with the preparation of intermediate compounds. One common route involves the alkylation of naphthalene derivatives with appropriate sulfanyl and amine groups under controlled conditions. The reaction conditions often include the use of solvents like dichloromethane or chloroform and catalysts to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors to ensure consistency and efficiency. The process would likely include purification steps such as recrystallization or chromatography to obtain the desired purity.

Chemical Reactions Analysis

Types of Reactions

2,4,4-trimethyl-N,N-bis(naphthalen-2-ylsulfanylmethyl)pentan-2-amine can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen-containing functional groups or add hydrogen atoms.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Oxidation: Common reagents include potassium permanganate or chromium trioxide.

Reduction: Common reagents include lithium aluminum hydride or sodium borohydride.

Substitution: Common reagents include halogens or alkylating agents.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may yield amines or hydrocarbons.

Scientific Research Applications

2,4,4-trimethyl-N,N-bis(naphthalen-2-ylsulfanylmethyl)pentan-2-amine has several applications in scientific research:

Chemistry: Used as a reagent or intermediate in organic synthesis.

Medicine: Investigated for potential therapeutic properties.

Industry: Used in the production of advanced materials and chemicals.

Mechanism of Action

The mechanism of action of 2,4,4-trimethyl-N,N-bis(naphthalen-2-ylsulfanylmethyl)pentan-2-amine involves its interaction with specific molecular targets. The naphthalene and sulfanyl groups may interact with enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

N,N-bis(naphthalen-2-ylsulfanylmethyl)amine: Lacks the trimethylpentan group.

2,4,4-trimethylpentan-2-amine: Lacks the naphthalene and sulfanyl groups.

Uniqueness

2,4,4-trimethyl-N,N-bis(naphthalen-2-ylsulfanylmethyl)pentan-2-amine is unique due to its combination of naphthalene, sulfanyl, and trimethylpentan groups, which confer specific chemical and biological properties not found in similar compounds.